4-Chloro-4'-iodobenzophenone
Overview
Description
4-Chloro-4’-iodobenzophenone is a chemical compound with the molecular formula C13H8ClIO . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 4-Chloro-4’-iodobenzophenone involves several methods . One common method involves a reaction with aluminium trichloride at 70 degrees Celsius for 3 hours . Another method involves a Friedel-Crafts acylation reaction, using 4-chlorobenzoyl chloride, fluorobenzene, and an AgCl3 catalyst .
Molecular Structure Analysis
The molecular structure of 4-Chloro-4’-iodobenzophenone consists of 13 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 1 iodine atom, and 1 oxygen atom . The molecular weight is 342.56 .
Physical And Chemical Properties Analysis
4-Chloro-4’-iodobenzophenone has a molecular weight of 342.56 . Other physical and chemical properties such as boiling point and density are not well-documented.
Scientific Research Applications
Spectroscopic and Quantum Chemical Studies
4-Chloro-4'-iodobenzophenone has been analyzed using FT-IR and FT-Raman spectroscopy alongside quantum chemical calculations. Such studies are essential for understanding the molecule's vibrational characteristics and electronic properties, including the natural bond orbital analysis, HOMO-LUMO energy gap, and various intramolecular interactions (Prasad, Muthu, & Santhamma, 2017).
Structural Determinants in Halogen Bonding
Research on halogen bonding, especially regarding structures like 4-halotriaroylbenzenes, has indicated the significance of C-X...O=C interactions. In compounds like this compound, these interactions play a crucial role in defining their structural characteristics (Pigge, Vangala, & Swenson, 2006).
Phototransformation Studies
The phototransformation of related compounds, like 4-chloro-2-methylphenol, has been studied in various contexts, including their behavior in natural or humic substance-containing waters. These studies reveal insights into the environmental fate and transformation pathways of chlorinated benzophenones under different light conditions (Vialaton, Richard, Baglio, & Payá-pérez, 1998).
Crystal Growth and Characterization
Research into the growth and characterization of similar compounds, like 4-chloro-3-nitrobenzophenone, using techniques like the vertical Bridgman technique, contributes to the understanding of the physical properties of these compounds. This includes studies on their crystal structure, fluorescence, and mechanical properties (Aravinth, Babu, & Ramasamy, 2014).
Environmental Implications and Adsorption Studies
Investigations into the decontamination of chlorinated phenols, closely related to this compound, from aqueous solutions using materials like graphene provide insights into potential environmental applications and remediation techniques (Mehrizad & Gharbani, 2014).
Safety and Hazards
properties
IUPAC Name |
(4-chlorophenyl)-(4-iodophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClIO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEUBHUXXVUFID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)I)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClIO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90569777 |
Source
|
| Record name | (4-Chlorophenyl)(4-iodophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90569777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99847-42-4 |
Source
|
| Record name | (4-Chlorophenyl)(4-iodophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=99847-42-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (4-Chlorophenyl)(4-iodophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90569777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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